Cas no 918321-27-4 (Methyl 2,4,5-triamino-3-fluorobenzoate)

• Product Name: Methyl 2,4,5-triamino-3-fluorobenzoate
• CAS No: 918321-27-4
• MF: C₈H₁₀FN₃O₂
• MW: 199.182304859161
• CID: 777840
• PubChem ID: 59365495
• Update Time: 2025-04-19

Methyl 2,4,5-triamino-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,5-triamino-3-fluoro-, methyl ester
• methyl 2,4,5-triamino-3-fluorobenzoate
• Benzoic acid,2,4,5-triamino-3-fluoro-,methyl ester
• BS-51977
• RADQVYGLIBGGAP-UHFFFAOYSA-N
• CS-0197509
• 918321-27-4
• DTXSID30731658
• A917028
• MFCD20725583
• Methyl2,4,5-triamino-3-fluorobenzoate
• SY284749
• SCHEMBL2523145
• DB-220962
• Methyl 2,4,5-triamino-3-fluorobenzoate

• Inchi： 1S/C8H10FN3O2/c1-14-8(13)3-2-4(10)7(12)5(9)6(3)11/h2H,10-12H2,1H3
• InChI Key： RADQVYGLIBGGAP-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C(=O)OC)=C1N)N)N

Computed Properties

• Exact Mass: 199.07570473g/mol
• Monoisotopic Mass: 199.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0.4

Methyl 2,4,5-triamino-3-fluorobenzoate Security Information

• Storage Condition：(BD740504)